Cas no 194478-84-7 (1,4-Benzenediamine,N-(1,3-dimethylbutyl)-N'-[4-(1-methyl-1-phenylethyl)phenyl]-)

• Product Name: 1,4-Benzenediamine,N-(1,3-dimethylbutyl)-N'-[4-(1-methyl-1-phenylethyl)phenyl]-
• CAS No: 194478-84-7
• MF: C₂₇H₃₄N₂
• MW: 386.572267055511
• CID: 1386764
• PubChem ID: 15430750
• Update Time: 2025-04-20

1,4-Benzenediamine,N-(1,3-dimethylbutyl)-N'-[4-(1-methyl-1-phenylethyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

• 1,4-Benzenediamine,N-(1,3-dimethylbutyl)-N'-[4-(1-methyl-1-phenylethyl)phenyl]-
• N1-(1,3-Dimethylbutyl)-N4-[4-(1-methyl-1-phenylethyl)phenyl]-1,4-benzenediamine
• DTXSID101342076
• SCHEMBL4451330
• 194478-84-7

• Inchi： 1S/C27H34N2/c1-20(2)19-21(3)28-24-15-17-26(18-16-24)29-25-13-11-23(12-14-25)27(4,5)22-9-7-6-8-10-22/h6-18,20-21,28-29H,19H2,1-5H3
• InChI Key： AJJONADRWVSMOF-UHFFFAOYSA-N
• SMILES： N(C1C=CC(=CC=1)NC1C=CC(=CC=1)C(C)(C)C1C=CC=CC=1)C(C)CC(C)C

Computed Properties

• Exact Mass: 386.27242
• Monoisotopic Mass: 386.272199093g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 29
• Rotatable Bond Count: 8
• Complexity: 449
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.4
• Topological Polar Surface Area: 24.1Ų

Experimental Properties

• PSA: 24.06